Cas no 560078-06-0 (Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI))

• Product name: Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI)
• CAS No: 560078-06-0
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 1022501
• PubChem ID: 898822

Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(1-methylethyl)-N-(5-methyl-2-pyridinyl)- (9CI)
• N-(5-methylpyridin-2-yl)-4-propan-2-ylbenzamide
• 4-isopropyl-N-(5-methylpyridin-2-yl)benzamide
• AC1LI6RN
• AG-F-96359
• CTK5A4476
• Oprea1_771493
• STK438242
• 560078-06-0
• SCHEMBL12501784
• AKOS003291230
• N-(5-methylpyridin-2-yl)-4-(propan-2-yl)benzamide
• DB-284970
• 4-isopropyl-N-(5-methyl-2-pyridinyl)benzamide
• BENZAMIDE, 4-(1-METHYLETHYL)-N-(5-METHYL-2-PYRIDINYL)-
• ST50941021
• DTXSID30358465

• Inchi： InChI=1S/C16H18N2O/c1-11(2)13-5-7-14(8-6-13)16(19)18-15-9-4-12(3)10-17-15/h4-11H,1-3H3,(H,17,18,19)
• InChI Key： ATASETIYIOOZLC-UHFFFAOYSA-N
• SMILES： CC1=CN=C(C=C1)NC(=O)C2=CC=C(C=C2)C(C)C

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 3.5